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Thulium Metal: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

characteristics of thulium (Tm), a rare earth element belonging to the lanthanide series. This

document is intended to serve as a comprehensive resource, summarizing key quantitative

data, outlining representative experimental methodologies for its characterization, and

illustrating fundamental chemical interactions.

Physical Properties
Thulium is a bright, silvery-gray metal that is both malleable and ductile, soft enough to be cut

with a knife.[1][2] It is the least abundant of the stable rare earth elements.[3]

Summary of Physical Data
The following tables provide a consolidated summary of the key physical properties of thulium
metal.

Table 1: Atomic and Crystal Structure Properties
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Property Value

Atomic Number 69[4][5]

Atomic Weight 168.93421 u[3][6]

Electron Configuration [Xe] 4f¹³ 6s²[2][3][7]

Crystal Structure Hexagonal Close-Packed (hcp)[1][2][8]

Lattice Parameters (a, c) 3.5375 Å, 5.5540 Å[8]

Density 9.32 g/cm³ at 20°C[5][6][9]

Atomic Radius 176 pm[3]

Van der Waals Radius 227 pm[3]

Table 2: Thermal and Mechanical Properties

Property Value

Melting Point 1545 °C (1818 K)[5][6][9]

Boiling Point 1950 °C (2223 K)[6][9]

Mohs Hardness 2 to 3[1]

Thermal Conductivity 16.9 W/(m·K)[1]

Coefficient of Linear Thermal Expansion 13.3 µm/(m·K)[1]

Table 3: Magnetic and Electrical Properties

Property Value

Magnetic Ordering
Ferromagnetic < 32 K, Antiferromagnetic 32-56

K, Paramagnetic > 56 K[1][5][8]

Electrical Resistivity 1.5 x 10⁻⁶ Ω·m

Table 4: Isotopes
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Isotope Natural Abundance Half-life

¹⁶⁹Tm 100% Stable[10]

¹⁷⁰Tm Synthetic 128.6 days[10][11]

¹⁷¹Tm Synthetic 1.92 years[1][10]

Chemical Properties
Thulium is a reactive metal that slowly tarnishes upon exposure to air.[1][12] Its most common

oxidation state is +3, forming typically pale green salts.[8][9] A +2 oxidation state is also known

but is less stable.[8][9]

Reactivity with Common Reagents
Table 5: Summary of Chemical Reactivity

Reactant Conditions Product(s) Observations

Air (Oxygen)
Burns readily at 150

°C

Thulium(III) oxide

(Tm₂O₃)[1][5][13]

Slow tarnishing at

room temperature.[1]

Water
Slow with cold water,

faster with hot water

Thulium(III) hydroxide

(Tm(OH)₃) and

Hydrogen (H₂)[1][5]

[13]

Dilute Sulfuric Acid Readily dissolves

Aqueous Tm³⁺ ions,

sulfate ions, and

Hydrogen (H₂)[13]

Forms a pale green

solution.[13]

Hydrofluoric Acid Room Temperature

Insoluble Thulium(III)

fluoride (TmF₃)

layer[8][9]

The fluoride layer

passivates the

surface, preventing

further reaction.[8][9]

Halogens (F₂, Cl₂, Br₂,

I₂)

Vigorous above 200

°C

Thulium(III) halides

(TmF₃, TmCl₃, TmBr₃,

TmI₃)[1][13]

Reactions are slow at

room temperature.[1]

[13]
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Chemical Reaction Pathways

Chemical Reactions of Thulium Metal

Thulium (Tm)
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Hot Water
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Dissolution
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Oxygen (O2)
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Caption: Chemical reaction pathways of thulium metal.

Experimental Protocols
The following sections outline representative experimental methodologies for the determination

of key physical and chemical properties of thulium metal. These protocols are based on

standard techniques for metal characterization.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point of thulium metal using a melting

point apparatus.

Methodology:

Sample Preparation: A small, pure sample of thulium metal is finely filed or powdered in an

inert atmosphere glovebox to prevent oxidation.

Capillary Loading: The powdered thulium is packed into a sealed-end capillary tube to a

height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus.

Heating: The sample is heated rapidly to approximately 20°C below the expected melting

point (1545°C), then the heating rate is reduced to 1-2°C per minute.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first droplet of liquid is observed and the temperature at which the last solid particle melts

are recorded as the melting range.
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Melting Point Determination Workflow

Start

Sample Preparation
(Powdered Thulium)

Load into Capillary Tube

Place in Melting Point Apparatus

Heat to ~1525°C, then slowly

Observe Melting

Record Melting Range

End

Click to download full resolution via product page

Caption: Workflow for melting point determination.
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Determination of Crystal Structure (X-Ray Diffraction)
This protocol outlines the use of X-ray diffraction (XRD) to determine the crystal structure of

thulium metal.

Methodology:

Sample Preparation: A small, flat, and polished sample of thulium metal is prepared.

Alternatively, a powdered sample can be used.

Instrument Setup: The sample is mounted on the goniometer of an X-ray diffractometer. The

X-ray source (e.g., Cu Kα) and detector are configured.

Data Collection: The sample is irradiated with X-rays at various incident angles (2θ), and the

intensity of the diffracted X-rays is recorded by the detector. The sample is rotated during the

measurement to ensure all crystal orientations are sampled.

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

positions of the diffraction peaks are used to determine the lattice parameters and crystal

system using Bragg's Law. The relative intensities of the peaks are used to determine the

arrangement of atoms within the unit cell.
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XRD Crystal Structure Determination
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Prepare Thulium Sample
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Perform 2θ Scan

Collect Diffraction Pattern
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Determine Crystal Structure

End
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Caption: Workflow for XRD analysis.
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Evaluation of Chemical Reactivity with Acids
This protocol describes a method to assess the reactivity of thulium metal with dilute acids.

Methodology:

Safety Precautions: All work should be performed in a fume hood, and appropriate personal

protective equipment (gloves, safety glasses) must be worn.

Sample Preparation: A small piece of thulium metal is cleaned to remove any surface

oxides.

Reaction Setup: The thulium sample is placed in a test tube. A dilute solution of the acid to

be tested (e.g., 1M H₂SO₄) is added to the test tube.

Observation: The reaction is observed for signs of a chemical reaction, such as the evolution

of gas bubbles (hydrogen). The rate of bubble formation provides a qualitative measure of

reactivity.

Gas Identification: The evolved gas can be tested for hydrogen by collecting it and exposing

it to a lit splint, which will result in a characteristic "squeaky pop" sound.
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Acid Reactivity Test Workflow
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Caption: Workflow for acid reactivity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1217890?utm_src=pdf-custom-synthesis
https://www.prestogroup.com/blog/different-test-methods-for-metal-testing/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Diffraction_Scattering_Techniques/X-ray_Crystallography
https://www.embibe.com/lab-experiments/physical-properties-of-metals-and-non-metals/
https://www.scribd.com/document/451902079/Properties-of-Metals-Experiment
https://en.wikipedia.org/wiki/X-ray_crystallography
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://wiki.anton-paar.com/en/x-ray-crystallography/
https://www.researchgate.net/publication/395396861_Emerging_Analytical_Techniques_for_Rare_Earth_Element_Study_Basic_Principles_and_Cutting-Edge_Developments
https://www.mdpi.com/2673-4532/6/3/35
https://royalsocietypublishing.org/doi/pdf/10.1098/rspa.1909.0046
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://m.youtube.com/watch?v=8OL7PJHu6aA
https://www.benchchem.com/product/b1217890#physical-and-chemical-characteristics-of-thulium-metal
https://www.benchchem.com/product/b1217890#physical-and-chemical-characteristics-of-thulium-metal
https://www.benchchem.com/product/b1217890#physical-and-chemical-characteristics-of-thulium-metal
https://www.benchchem.com/product/b1217890#physical-and-chemical-characteristics-of-thulium-metal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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